Cas no 438029-51-7 (4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde)

4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde structure
438029-51-7 structure
Product Name:4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde
CAS No:438029-51-7
MF:C11H9ClN2OS
MW:252.719959974289
CID:843533
PubChem ID:3619449
Update Time:2025-04-19

4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-[(4-METHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBALDEHYDE
    • G38246
    • 438029-51-7
    • HMS2769J04
    • SCHEMBL2559589
    • AKOS023093157
    • 4-chloro-2-(4-methylanilino)-1,3-thiazole-5-carbaldehyde
    • SR-01000033743
    • J-514927
    • 4-Chloro-2-(p-tolylamino)thiazole-5-carbaldehyde
    • MLS000771985
    • SR-01000033743-1
    • DTXSID30394363
    • CHEMBL1564243
    • EN300-11286
    • Z56837027
    • SMR000376547
    • CS-0222847
    • 4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde
    • MDL: MFCD03478311
    • Inchi: 1S/C11H9ClN2OS/c1-7-2-4-8(5-3-7)13-11-14-10(12)9(6-15)16-11/h2-6H,1H3,(H,13,14)
    • InChI Key: JDOIRYXVHWRKDR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)SC(=N1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 252.0124118g/mol
  • Monoisotopic Mass: 252.0124118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 70.2Ų

4-Chloro-2-(4-methylphenyl)amino-1,3-thiazole-5-carbaldehyde Pricemore >>

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